Cas no 1807295-81-3 (Ethyl 5-cyano-3-hydroxy-2-iodobenzoate)

• Product Name: Ethyl 5-cyano-3-hydroxy-2-iodobenzoate
• CAS No: 1807295-81-3
• MF: C₁₀H₈INO₃
• MW: 317.079895019531
• CID: 4956120
• Update Time: 2025-06-11

Ethyl 5-cyano-3-hydroxy-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-hydroxy-2-iodobenzoate

• Inchi： 1S/C10H8INO3/c1-2-15-10(14)7-3-6(5-12)4-8(13)9(7)11/h3-4,13H,2H2,1H3
• InChI Key： KKFTZYUYIGUMSP-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C#N)=CC=1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.2
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-cyano-3-hydroxy-2-iodobenzoate

Ethyl 5-cyano-3-hydroxy-2-iodobenzoate (CAS No. 1807295-81-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-cyano-3-hydroxy-2-iodobenzoate (CAS No. 1807295-81-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical synthesis and medicinal chemistry. This compound, characterized by its unique structural features, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, featuring both cyano and hydroxyl functional groups alongside an iodine substituent, makes it particularly valuable for constructing complex pharmacophores.

The significance of Ethyl 5-cyano-3-hydroxy-2-iodobenzoate lies in its versatility as a building block for synthesizing bioactive molecules. The presence of the cyano group (-CN) enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing heterocyclic frameworks, which are prevalent in many modern drugs. Additionally, the hydroxyl group (-OH) provides a site for hydrogen bonding interactions, which can be critical for drug-receptor binding affinity.

In recent years, there has been a growing interest in developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The iodine substituent in Ethyl 5-cyano-3-hydroxy-2-iodobenzoate offers another layer of reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely employed in the synthesis of complex organic molecules and have been instrumental in the development of targeted therapies.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors designed to modulate enzyme activity. Enzymes play a pivotal role in numerous biological pathways, and their inhibition can lead to therapeutic effects. For instance, researchers have utilized derivatives of Ethyl 5-cyano-3-hydroxy-2-iodobenzoate to develop inhibitors targeting kinases and other enzymes involved in cancer progression. The cyano group can be further transformed into amides or carboxylic acids, expanding its utility in drug design.

The hydroxyl group also contributes to the compound's versatility, allowing for the formation of esters or ethers through condensation reactions. These modifications can alter the solubility and bioavailability of the resulting molecules, making them more suitable for oral administration or targeted delivery systems. Furthermore, the iodine atom can be selectively removed or replaced with other functional groups using metal-catalyzed reactions, providing additional synthetic flexibility.

Recent advancements in computational chemistry have further highlighted the potential of Ethyl 5-cyano-3-hydroxy-2-iodobenzoate as a key intermediate. Molecular modeling studies have demonstrated its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of more effective drug candidates with improved pharmacokinetic properties.

In addition to its role in drug development, this compound has found applications in materials science and agrochemicals. Its unique structural features make it a valuable precursor for synthesizing polymers with specific functionalities. For example, polymers incorporating cyano or hydroxyl groups exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance materials.

The synthesis of Ethyl 5-cyano-3-hydroxy-2-iodobenzoate itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving halogenation, cyanation, and esterification reactions. However, recent innovations have led to more efficient synthetic methodologies that minimize waste and improve scalability.

The growing demand for high-quality intermediates like Ethyl 5-cyano-3-hydroxy-2-iodobenzoate has prompted advancements in manufacturing technologies. Continuous flow chemistry, for instance, has been explored as a means to enhance reaction efficiency and reproducibility. This approach not only reduces production costs but also aligns with sustainable chemistry principles by minimizing solvent usage and energy consumption.

In conclusion, Ethyl 5-cyano-3-hydroxy-2-iodobenzoate (CAS No. 1807295-81-3) represents a versatile and indispensable intermediate in modern pharmaceutical synthesis. Its unique structural features enable a wide range of chemical transformations, making it invaluable for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.